Cas no 130800-90-7 (Sipatrigine)

• Product Name: Sipatrigine
• CAS No: 130800-90-7
• MF: C₁₅H₁₆Cl₃N₅
• MW: 372.680039405823
• CID: 64083
• PubChem ID: 60803
• Update Time: 2025-05-30

Sipatrigine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylpiperazin-1-yl)-5-(2,3,5-trichlorophenyl)pyrimidin-4-amine
• 2-(4-Methylpiperazin-1-yl)-5-(2,3,5-trichlorophenyl)-pyrimidin-4-amine
• SIPATRIGINE
• 2-(4-Methyl-1-piperazinyl)-5-(2,3,5-trichlorophenyl)-4-pyrimidinamine
• 4-Amino-2-(4-methyl-1-piperazinyl)-5-(2,3,5-trichlorophenyl)pyrimidine
• 619C89
• BW619C89
• Sipatrigine [INN:BAN]
• L-GLUTAMIC ACID, N-[4-[2-(2-AMINO-4,7-DIHYDRO-4- 8 OXO-1H-PYRROLO[2,3-D]PYRIMIDIN-5-YL)ETHYL]BENZOYL]-, DISODIUM SALT, HEPTAHYDRATE
• L-GLUTAMIC ACID, N-[4-[2-(2-AMINO-4,7-DIHYDRO-4-8 OXO-1H-PYRROLO[2,3-D] PYRIMIDIN-5-YL)ETHYL]BENZOYL]-, DISODIUM SALT, HEPTAHYDRATE
• UNII-OON9AVW1T3
• CHEMBL28854
• CHEBI:34977
• BW 619C89
• SCHEMBL135888
• 2-(4-Methyl-piperazin-1-yl)-5-(2,3,5-trichloro-phenyl)-pyrimidin-4-ylamine(BW619C89)
• J-005877
• MLS006010764
• 619C89;BW 619C89
• A936713
• BCP31183
• HY-108335
• NCGC00346885-01
• 4-Pyrimidinamine, 2-(4-methyl-1-piperazinyl)-5-(2,3,5-trichlorophenyl)-
• SMR004701454
• BW-619C89
• OON9AVW1T3
• DTXSID20156750
• BDBM50066430
• AKOS022180819
• 130800-90-7
• CS-0028364
• MS-26018
• 619-C-89
• NS00124305
• SIPATRIGINE [WHO-DD]
• 619C
• 2-(4-Methyl-piperazin-1-yl)-5-(2,3,5-trichloro-phenyl)-pyrimidin-4-ylamine
• 3-(4-aminopyridin-3-yl)acrylicacid
• SIPATRIGINE [INN]
• Q27116346
• DA-57886
• C15H16Cl3N5
• HB1032
• BRD-K53195974-001-01-9
• Sipatrigine

• MDL： MFCD00867772
• Inchi： 1S/C15H16Cl3N5/c1-22-2-4-23(5-3-22)15-20-8-11(14(19)21-15)10-6-9(16)7-12(17)13(10)18/h6-8H,2-5H2,1H3,(H2,19,20,21)
• InChI Key： PDOCBJADCWMDGL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=NC(=NC=1N)N1CCN(C)CC1)Cl)Cl

Computed Properties

• Exact Mass: 371.04700
• Monoisotopic Mass: 371.047129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3
• XLogP3: 3.6

Experimental Properties

• Density: 1.419
• Melting Point: Not available
• Boiling Point: 531.1 °C at 760 mmHg
• Flash Point: 275 °C
• PSA: 58.28000
• LogP: 4.02190
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Sipatrigine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on Sipatrigine

Introduction to Sipatrigine (CAS No. 130800-90-7) in Modern Pharmaceutical Research

Sipatrigine, chemically identified by the CAS number 130800-90-7, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This introduction aims to provide a comprehensive overview of Sipatrigine, its chemical properties, pharmacological effects, and the latest research findings that underscore its potential in therapeutic applications.

The molecular structure of Sipatrigine is characterized by its unique arrangement of atoms, which contributes to its distinct pharmacological profile. As a member of the tricyclic compound class, Sipatrigine exhibits properties that make it a promising candidate for further investigation in various medical conditions. Its chemical formula and molecular weight are critical parameters that define its behavior in biological systems, influencing both its efficacy and potential side effects.

In recent years, the study of Sipatrigine has been particularly focused on its potential role in treating neurological and psychiatric disorders. Research indicates that Sipatrigine may interact with multiple neurotransmitter systems, including serotonin and dopamine pathways, which are implicated in conditions such as depression and anxiety. The compound's ability to modulate these systems makes it an intriguing subject for further clinical exploration.

One of the most compelling aspects of Sipatrigine is its mechanism of action. Unlike traditional antidepressants that primarily target serotonin reuptake inhibition, Sipatrigine appears to have a broader spectrum of activity. Preliminary studies suggest that it may also influence norepinephrine and dopamine levels, potentially offering a more comprehensive therapeutic approach. This multifaceted action is particularly relevant in cases where patients exhibit symptoms associated with multiple neurotransmitter imbalances.

The pharmacokinetic properties of Sipatrigine are another area of interest. Its absorption, distribution, metabolism, and excretion (ADME) profiles need to be carefully evaluated to ensure optimal therapeutic outcomes. Research has shown that Sipatrigine has a moderate bioavailability and a relatively long half-life, which may allow for less frequent dosing compared to other medications in its class. However, further studies are required to fully understand how these properties influence its clinical efficacy and safety.

Recent advancements in analytical chemistry have enabled more precise characterization of Sipatrigine's interactions within biological systems. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating its structure-activity relationships. These insights have not only enhanced our understanding of how Sipatrigine functions at the molecular level but also have provided valuable data for optimizing its formulation and delivery methods.

Clinical trials have begun to explore the potential benefits of Sipatrigine in treating various neurological disorders. Early results are promising, with some studies indicating significant improvements in patients with depression and anxiety disorders when treated with Sipatrigine compared to placebo. However, larger-scale trials are necessary to confirm these findings and to identify any potential long-term side effects or adverse reactions.

The development of novel drug candidates like Sipatrigine relies heavily on interdisciplinary collaboration between chemists, pharmacologists, and clinicians. The integration of computational modeling with experimental data has accelerated the discovery process, allowing researchers to predict how different chemical modifications might affect the compound's efficacy and safety profile. This approach has been particularly useful in refining the structure of Sipatrigine to enhance its therapeutic potential while minimizing unwanted effects.

Sustainability considerations are also becoming increasingly important in pharmaceutical research. The synthesis of Sipatrigine must be optimized to minimize environmental impact while maintaining high yields and purity standards. Green chemistry principles are being applied to develop more sustainable manufacturing processes, ensuring that the production of this promising compound aligns with global efforts toward environmental responsibility.

In conclusion, Sipatrigine (CAS No. 130800-90-7) represents a significant advancement in pharmaceutical research with its unique chemical properties and multifaceted pharmacological effects. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, making it a compound worth watching as it progresses through clinical trials and potentially into clinical practice. The continued collaboration between researchers across various disciplines will be crucial in realizing the full therapeutic promise of Sipatrigine.